Cas no 1891397-51-5 (2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol)

• Product Name: 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol
• CAS No: 1891397-51-5
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5844554
• PubChem ID: 117303902
• Update Time: 2025-06-08

2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol
• 1891397-51-5
• EN300-1799061
• 2-[1-(aminomethyl)cyclobutyl]-4,6-difluorophenol

• Inchi： 1S/C11H13F2NO/c12-7-4-8(10(15)9(13)5-7)11(6-14)2-1-3-11/h4-5,15H,1-3,6,14H2
• InChI Key： AARVNJDKMIEDNQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C1(CN)CCC1)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol

Introduction to 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol (CAS No. 1891397-51-5) and Its Emerging Applications in Chemical Biology

2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol, identified by the chemical identifier CAS No. 1891397-51-5, is a novel compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules characterized by a cyclobutyl substituent linked to a phenolic ring, with fluorine atoms at the 4 and 6 positions, and an amino methyl group at the 1-position of the cyclobutyl ring. The presence of these functional groups imparts distinct chemical reactivity and biological activity, making it a promising candidate for further investigation in drug discovery and molecular medicine.

The structure of 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol exhibits a highly strained cyclobutyl moiety, which can influence its electronic properties and interactions with biological targets. The fluorine atoms at the 4 and 6 positions of the phenol ring enhance the lipophilicity and metabolic stability of the molecule, while the amino methyl group provides a site for further functionalization through various chemical reactions such as coupling or modification. These features make it an attractive scaffold for designing small-molecule inhibitors or probes targeting specific biological pathways.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced binding affinity and selectivity towards biological targets. The fluorine atoms in 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol contribute to its ability to interact strongly with proteins and enzymes, potentially leading to the development of novel therapeutic agents. For instance, studies have shown that fluorinated phenols exhibit significant activity against certain enzymes involved in cancer metabolism, making them valuable candidates for further exploration.

One of the most compelling aspects of 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol is its potential application in chemotherapy and anti-inflammatory drug development. The compound's ability to modulate enzyme activity has been observed in preclinical studies, where it demonstrated inhibitory effects on key enzymes such as kinases and phosphodiesterases. These enzymes are often overexpressed in diseases like cancer and inflammation, making them ideal targets for therapeutic intervention. The unique structural features of this compound allow it to bind tightly to these enzymes, potentially blocking their function and alleviating disease symptoms.

Moreover, the aminomethyl group in 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol provides a versatile handle for further chemical modifications. This functionality can be used to attach other pharmacophores or tags that enhance drug delivery or improve bioavailability. For example, conjugation with polyethylene glycol (PEG) chains can increase the solubility of the compound while reducing its immunogenicity. Similarly, linking it to targeting moieties such as antibodies or nanoparticles can improve its specificity for diseased cells or tissues.

The synthesis of 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring typically requires specialized methodologies such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The presence of the cyclobutyl ring adds an additional layer of complexity due to its strain energy and reactivity with nucleophiles or electrophiles. Despite these challenges, advances in synthetic chemistry have made it possible to produce this compound with increasing efficiency and scalability.

In terms of biological activity, preliminary studies have revealed that 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol exhibits promising properties as an antimicrobial agent. The combination of fluoroaromatic rings and amino functional groups disrupts essential bacterial processes such as DNA replication and cell wall synthesis. This makes it effective against a broad spectrum of bacteria, including those resistant to conventional antibiotics. Such findings highlight its potential as an alternative therapeutic option for treating infections caused by multidrug-resistant pathogens.

Another area where this compound shows promise is in neurodegenerative disease research. The ability of fluorinated phenols to cross the blood-brain barrier makes them suitable candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have indicated that compounds with similar structures can inhibit enzymes involved in amyloid-beta production or tau protein aggregation—both key pathological features of these diseases. Further research is needed to fully elucidate the mechanisms by which 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol interacts with neural pathways but initial results are encouraging.

The development of novel pharmaceuticals often relies on high-throughput screening (HTS) techniques to identify compounds with desired biological activities. In this context, 2-1-(aminomethyl)cyclobutyl-4,6-difluorophenol has been utilized as a hit compound in several HTS campaigns targeting various disease-related proteins. Its unique structure allows it to bind selectively to specific pockets on target proteins while minimizing off-target effects—a critical factor in drug design.

Future directions for research on this compound include exploring its role in modulating immune responses through interaction with immune receptors or cytokines. Given its structural versatility, 2-1-(aminomethyl)cyclobutul)-4;6-difluorophenol could be engineered into immunomodulatory agents capable o enhancing vaccine efficacy or suppressing autoimmune diseases without triggering adverse side effects

The growing body o evidence supporting tte potential o fluorinated phenols as therapeutic agents underscores tte importance o continued investigation into compounds like tte one described here

Tte combination o innovative synthetic methodologies advanced computational modeling techniques will likely accelerate tte discovery o next-generation pharmaceuticals based on similar scaffolds

In conclusion tte study o compounds such as tte one designated by CAS No .1891397 -51 -5 represents a significant step forward iin understanding how molecular structure influences biological activity . Ttis knowledge will be invaluable iin designing more effective treatments for human diseases .